Cas no 54001-06-8 (1-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one
• CAS No: 54001-06-8
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 1589199
• PubChem ID: 4826336
• Update Time: 2025-06-15

1-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(4-methoxyphenyl)-4-methyl-5-thiazolyl]-
• 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
• BBL040862
• STK351154
• 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethanone
• Z48856048
• 1-[2-(4-METHOXYPHENYL)-4-METHYL-1,3-THIAZOL-5-YL]-1-ETHANONE
• SCHEMBL4741823
• 1-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)ethanone
• SR-01000073875-1
• EN300-67449
• CS-0257623
• 54001-06-8
• SR-01000073875
• AKOS005167386
• 1-[2-(4-Methoxyphenyl)-4-methylthiazol-5-yl]ethanone
• F1907-0023
• 1-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one

• Inchi： 1S/C13H13NO2S/c1-8-12(9(2)15)17-13(14-8)10-4-6-11(16-3)7-5-10/h4-7H,1-3H3
• InChI Key： XYAHBKVFLNFHAX-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one

Recent Advances in the Study of 1-[2-(4-Methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one (CAS: 54001-06-8)

The compound 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one (CAS: 54001-06-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more suitable for large-scale production. The researchers employed a multi-step reaction sequence involving the condensation of 4-methoxyacetophenone with thiourea, followed by cyclization and subsequent functionalization to yield the target compound. This advancement addresses previous challenges associated with the compound's synthesis, such as low yields and impurity issues.

In addition to synthetic improvements, the pharmacological potential of 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one has been explored in various disease models. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's promising anti-inflammatory and analgesic properties. The study revealed that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential anticancer activity. A recent investigation published in European Journal of Medicinal Chemistry (2023) explored the mechanism by which 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one induces apoptosis in cancer cells. The study identified that the compound activates the intrinsic apoptotic pathway by modulating the expression of Bcl-2 family proteins and caspase activation. Notably, the compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a targeted anticancer agent. Further studies are underway to evaluate its efficacy in combination therapies and its pharmacokinetic profile.

Despite these promising findings, challenges remain in the development of 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one as a therapeutic agent. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further structural optimization and in-depth toxicological studies. Researchers are also exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases, given its versatile pharmacological profile.

In conclusion, 1-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one (CAS: 54001-06-8) represents a promising scaffold for drug discovery, with demonstrated anti-inflammatory, analgesic, and anticancer activities. Recent advancements in its synthesis and mechanistic understanding have paved the way for further development and clinical translation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.